5-amino-1-(1-benzylpiperidin-4-yl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C20H24N4OS
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C20H24N4OS/c1-14-13-26-20(22-14)18-17(25)12-24(19(18)21)16-7-9-23(10-8-16)11-15-5-3-2-4-6-15/h2-6,13,16,21,25H,7-12H2,1H3
• InChI Key: MQVUUWOWCOMHLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2=C(CN(C2=N)C3CCN(CC3)CC4=CC=CC=C4)O

Description

5-amino-1-(1-benzylpiperidin-4-yl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a useful research compound. Its molecular formula is C20H24N4OS and its molecular weight is 368.5 g/mol. The purity is usually 95%.
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Biological Activity

5-amino-1-(1-benzylpiperidin-4-yl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one, commonly referred to as compound 951983-09-8, is a synthetic organic compound with potential biological activities. This article aims to summarize its biological activity based on current research findings, including in vitro and in vivo studies, structure-activity relationships (SAR), and potential therapeutic applications.

Property	Value
Common Name	5-amino-1-(1-benzylpiperidin-4-yl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one
CAS Number	951983-09-8
Molecular Formula	C20H24N4OS
Molecular Weight	368.5 g/mol

The biological activity of this compound is primarily attributed to its ability to interact with various neurotransmitter systems. Specifically, it has been shown to exhibit acetylcholinesterase (AChE) inhibitory activity , which is crucial for enhancing cholinergic transmission in the brain. This mechanism is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease.

Acetylcholinesterase Inhibition

Recent studies have demonstrated that compounds similar to 5-amino-1-(1-benzylpiperidin-4-yl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one possess significant AChE inhibitory properties. For instance, related compounds have shown IC50 values in the low micromolar range against human AChE, indicating a strong potential for cognitive enhancement and neuroprotection .

Antioxidant Activity

In addition to its AChE inhibition, this compound has been evaluated for its antioxidant properties. Antioxidants play a vital role in protecting neuronal cells from oxidative stress, a contributing factor in neurodegenerative diseases. Preliminary assays suggest that the compound may exhibit moderate antioxidant activity .

In Vitro Studies

In vitro assays have confirmed the efficacy of the compound against AChE. For example:

• Study A : Compounds derived from similar scaffolds were assessed for their AChE inhibition capabilities, with some demonstrating IC50 values as low as 0.39 µM .

In Vivo Studies

Neuroprotective Effects : In vivo studies using rodent models have indicated that the compound can cross the blood-brain barrier (BBB), which is essential for its potential therapeutic application in treating cognitive disorders .

Structure-Activity Relationship (SAR)

The structure of 5-amino-1-(1-benzylpiperidin-4-yl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one suggests several points of modification that could enhance its biological activity:

• Piperidine Ring : Modifications on the piperidine moiety could improve binding affinity to AChE.
• Thiazole Substituent : The thiazole group may contribute to the compound's antioxidant properties; further exploration could yield derivatives with enhanced efficacy.